Cas no 62845-70-9 (Ethanone, 1-(1,5,6,7,8,8a-hexahydro-5,5,8a-trimethyl-2-naphthalenyl)-)

• Product name: Ethanone, 1-(1,5,6,7,8,8a-hexahydro-5,5,8a-trimethyl-2-naphthalenyl)-
• CAS No: 62845-70-9
• MF: C₁₅H₂₂O
• MW: 218.33458
• CID: 430011
• PubChem ID: 71382293

Ethanone, 1-(1,5,6,7,8,8a-hexahydro-5,5,8a-trimethyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,5,6,7,8,8a-hexahydro-5,5,8a-trimethyl-2-naphthalenyl)-
• 1-(5,5,8a-trimethyl-1,6,7,8-tetrahydronaphthalen-2-yl)ethanone
• DTXSID20804683
• 62845-70-9
• 1-(5,5,8a-Trimethyl-1,5,6,7,8,8a-hexahydronaphthalen-2-yl)ethan-1-one

• Inchi： InChI=1S/C15H22O/c1-11(16)12-6-7-13-14(2,3)8-5-9-15(13,4)10-12/h6-7H,5,8-10H2,1-4H3
• InChI Key： IVBYZVSXHJITQA-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C2C(CCCC2(C1)C)(C)C

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07